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Compound of Interest

Compound Name: Methyl 5,6-dimethylnicotinate

Cat. No.: B570467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 5,6-dimethylnicotinate is a substituted pyridine derivative with the CAS number

1174028-18-2.[1][2][3][4][5] As a nicotinic acid ester, it belongs to a class of compounds with

significant interest in pharmaceutical and agrochemical research. While detailed public

information on Methyl 5,6-dimethylnicotinate is limited, this guide provides the available data

for this compound. To offer a more comprehensive technical resource, this document also

includes detailed experimental protocols and potential biological activities of the closely related,

and more extensively studied, mono-methylated analogs: Methyl 5-methylnicotinate and Methyl

6-methylnicotinate. This information on related compounds is provided for reference and to

suggest potential avenues for research and characterization of Methyl 5,6-dimethylnicotinate.

Compound Identification and Properties
This section summarizes the known identifiers and physicochemical properties of Methyl 5,6-
dimethylnicotinate.
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Property Value Reference

CAS Number 1174028-18-2 [1][2][3][4][5]

Molecular Formula C9H11NO2 [1][3]

Molecular Weight 165.19 g/mol [1]

MDL Number MFCD19440424 [1]

Synthesis and Experimental Protocols
Detailed synthesis protocols for Methyl 5,6-dimethylnicotinate are not readily available in the

public domain. However, the synthesis of its mono-methylated analogs typically involves the

esterification of the corresponding carboxylic acid. The following protocols for the synthesis of

Methyl 5-methylnicotinate and Methyl 6-methylnicotinate are provided as a reference.

Synthesis of Methyl 5-methylnicotinate (Reference
Protocol)
A common method for the synthesis of Methyl 5-methylnicotinate is the Fischer esterification of

5-methylnicotinic acid.

Experimental Protocol:

To a 1000 mL four-necked bottle, add 5-methylnicotinic acid (100.0 g, 0.73 mol) and 500 mL

of methanol.

Under a nitrogen atmosphere, add thionyl chloride (110 mL, 1.5 mol) dropwise while

maintaining the temperature between 20 to 25 °C.

After the addition is complete, heat the mixture to reflux for 4 hours.

Evaporate the methanol under reduced pressure.

Add 200 mL of ice water to the residue.

Neutralize the solution to a pH of 7-10 with a saturated sodium carbonate solution.
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Extract the mixture with ethyl acetate.

The resulting product is a white solid with a reported yield of 98.2%.[6]

Synthesis of Methyl 6-methylnicotinate (Reference
Protocol)
A manufacturing process for Methyl 6-methylnicotinate involves the oxidation and subsequent

esterification of 5-Ethyl-2-Methyl Pyridine.

Experimental Protocol:

Charge sulfuric acid and a catalyst into a reactor and chill to 20°C.

Add 5-Ethyl-2-Methyl Pyridine over 30 minutes.

Heat the mixture to 158 – 160 °C.

Add Nitric Acid (60%) over 12 hours.

Distill off the Nitric Acid and cool the mixture to 50°C.

Add Methanol and reflux for 6 hours at 60-70 °C.

Distill off the Methanol and cool to 25°C.

Adjust the pH to 7.0.

Extract the product in MDC (Methylene Dichloride).

Distill off the solvent to obtain the final product.[7]

Workflow for the Synthesis of Methyl 6-methylnicotinate
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Reaction Setup

Oxidation

Esterification

Workup and Isolation

Charge Sulfuric Acid and Catalyst

Chill to 20°C

Add 5-Ethyl-2-Methyl Pyridine

Heat to 158-160°C

Add Nitric Acid (60%)

Distill off Nitric Acid

Cool to 50°C

Add Methanol and Reflux

Distill off Methanol

Cool to 25°C

Adjust pH to 7.0

Extract with MDC

Distill off Solvent

Product: Methyl 6-methylnicotinate
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Caption: Synthesis workflow for Methyl 6-methylnicotinate.
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Spectroscopic Data
No specific spectroscopic data for Methyl 5,6-dimethylnicotinate was found in the public

domain. For reference, the following is a summary of the ¹H NMR data for the related

compound, Methyl 6-methylnicotinate.

¹H NMR Data for Methyl 6-methylnicotinate (Reference
Data)
The ¹H NMR spectrum of Methyl 6-methylnicotinate in CDCl₃ shows the following characteristic

peaks:

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

9.06 Singlet (s) 1H H-2 (Pyridine ring)

8.13
Doublet of doublets

(dd)
1H H-4 (Pyridine ring)

7.20 Doublet (d) 1H H-5 (Pyridine ring)

3.89 Singlet (s) 3H -OCH₃ (Ester methyl)

2.58 Singlet (s) 3H -CH₃ (Pyridine methyl)

Source: ChemicalBook[8]

Experimental Protocol for NMR Spectroscopy (General Reference):

Sample Preparation:

Weigh approximately 10-20 mg of the sample for ¹H NMR and dissolve it in approximately

0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

Ensure the sample is fully dissolved.

Filter the solution through a pipette with a cotton or glass wool plug into a clean, dry 5 mm

NMR tube.
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Data Acquisition:

Acquire the spectrum on a standard NMR spectrometer.

Process the data, including Fourier transformation, phase correction, and baseline

correction.

Reference the spectrum to the residual solvent peak.[8]

Biological Activity
Specific biological activity data for Methyl 5,6-dimethylnicotinate is not currently available.

However, nicotinic acid and its esters are known to have various biological effects.

Potential Biological Roles of Nicotinic Acid Esters
(Reference)
Nicotinic acid (niacin or vitamin B3) and its derivatives are known to be biologically active. The

primary mechanism of action involves the G protein-coupled receptor GPR109A (HCAR2).[9]

Vasodilation: A prominent effect of topical nicotinic acid esters is cutaneous vasodilation

(flushing), which is mediated by the release of prostaglandin D2 (PGD2).[9]

Hypolipidemic Effects: Activation of GPR109A in adipocytes inhibits lipolysis, which reduces

the release of free fatty acids.[9]

Pharmaceutical Intermediate: Methyl 5-methylnicotinate is used in the synthesis of other

compounds, such as (5-methylpyridin-3-yl)methanol.[10]

Agrochemicals: Derivatives of nicotinic acid have been investigated for their insecticidal

properties. Methyl 6-methylnicotinate is a precursor for the synthesis of nicotine analogs like

racemic 6-methylnicotine.[11][12]

Signaling Pathway for Nicotinic Acid-Induced Vasodilation
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Caption: Nicotinic acid ester signaling pathway.

Conclusion
Methyl 5,6-dimethylnicotinate is a chemical compound for which basic identification

information is available. However, a comprehensive public dataset regarding its synthesis,

spectroscopic properties, and biological activity is currently lacking. The information provided in

this guide on the related mono-methylated analogs, Methyl 5-methylnicotinate and Methyl 6-

methylnicotinate, offers a valuable reference for researchers. Further investigation is required
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to fully characterize the properties and potential applications of Methyl 5,6-
dimethylnicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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